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Compound of Interest

Compound Name: Flometoquin

Cat. No.: B1456449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the preparation of

Flometoquin test solutions for various research applications. Flometoquin is a novel

phenoxy-quinoline insecticide that acts as a potent inhibitor of the mitochondrial electron

transport chain.[1] Accurate preparation of test solutions is critical for obtaining reliable and

reproducible experimental results.

Chemical and Physical Properties
A thorough understanding of Flometoquin's properties is essential for its proper handling and

for the preparation of stable and effective test solutions.
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Property Value Source

Molecular Formula C₂₂H₂₀F₃NO₅ [1]

Molecular Weight 435.4 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 115-118°C [3][4]

Solubility

Poorly soluble in water;

Soluble in Chloroform,

Dimethyl Sulfoxide (DMSO),

Acetone, Ethanol

[3][4]

LogP 5.41 [3]

Stability

Stable under normal

conditions; may be sensitive to

high temperatures and direct

sunlight.[3][5]

Photodegradation half-life in

water is approximately 0.46-

0.47 days.[1]

Mechanism of Action and Signaling Pathway
Flometoquin is a pro-insecticide that is metabolically converted to its active form, FloMet.[1][6]

FloMet specifically targets and inhibits the Qi site of Complex III (ubiquinol-cytochrome c

oxidoreductase) in the mitochondrial electron transport chain.[7][8][9] This inhibition disrupts

the production of ATP, leading to a rapid knockdown effect in target insects.[1]
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Solution Preparation

Experimentation

Weigh Flometoquin Powder

Dissolve in Organic Solvent
(e.g., DMSO)

High Concentration
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or Culture Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flometoquin|Novel Quinoline Insecticide|RUO [benchchem.com]

2. Flometoquin | C22H20F3NO5 | CID 67119441 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Buy Flometoquin | 875775-74-9 [smolecule.com]

4. FLOMETOQUIN | 875775-74-9 [chemicalbook.com]

5. direct.hpc-j.co.jp [direct.hpc-j.co.jp]

6. researchgate.net [researchgate.net]

7. jstage.jst.go.jp [jstage.jst.go.jp]

8. jstage.jst.go.jp [jstage.jst.go.jp]

9. Flometoquin, a novel insecticide, acts on mitochondrial complex III as a Qi inhibitor -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Flometoquin Test
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456449#preparing-flometoquin-test-solutions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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